3-(1-Amino-2-hydroxyethyl)benzoic acid;hydrochloride
Overview
Description
Scientific Research Applications
Biosynthesis of Natural Products
3-Amino-5-hydroxy benzoic acid (3,5-AHBA) serves as a precursor for a variety of natural products, including ansamycins, saliniketals, and mitomycins. Research has explored its biosynthesis from molecular genetics, chemical, and biochemical perspectives, indicating its significance in the synthesis of pharmaceutically important compounds (Kang, Shen, & Bai, 2012).
Antibacterial Activity
Studies have synthesized novel ester/hybrid derivatives of 3-hydroxy benzoic acid, showcasing their potential antibacterial activity. This highlights its role in developing new drug candidates and its applications in the pharmaceutical industry (Satpute, Gangan, & Shastri, 2018).
Photodecomposition and Environmental Applications
Research into the ultraviolet irradiation of chlorobenzoic acids, including 3-chlorobenzoic acid, has shown the potential for environmental remediation through the photodecomposition process, leading to the production of hydroxybenzoic acids and benzoic acid itself (Crosby & Leitis, 1969).
Magnetism in Chemical Structures
The study of 3-(N-tert-Butyl-N-aminoxyl)benzoic acid reveals insights into the crystallography and magnetism of chemical structures, offering potential applications in material science and magnetic materials (Baskett & Lahti, 2005).
Reactive Oxygen Species Detection
The development of novel fluorescence probes based on benzoic acid derivatives for detecting reactive oxygen species (ROS) emphasizes its utility in biological and chemical applications, providing tools for studying the roles of hROS in various processes (Setsukinai et al., 2003).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(1-amino-2-hydroxyethyl)benzoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3.ClH/c10-8(5-11)6-2-1-3-7(4-6)9(12)13;/h1-4,8,11H,5,10H2,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEBZEKOFLTXKKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C(CO)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Amino-2-hydroxyethyl)benzoic acid hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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